[(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea

• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea
• InChI: InChI=1S/C15H13N3OS/c1-9(17-18-15(16)20)10-6-7-14-12(8-10)11-4-2-3-5-13(11)19-14/h2-8H,1H3,(H3,16,18,20)/b17-9-
• InChI Key: UAALDNUQFOENTN-MFOYZWKCSA-N
• Isomeric SMILES: C/C(=N/NC(=S)N)/C1=CC2=C(C=C1)OC3=CC=CC=C32
• Canonical SMILES: CC(=NNC(=S)N)C1=CC2=C(C=C1)OC3=CC=CC=C32

Description

[(Z)-1-Dibenzofuran-2-ylethylideneamino]thiourea is a thiourea derivative characterized by a dibenzofuran backbone linked to a thiourea moiety via an ethylideneamino group. Thioureas, in general, are organosulfur compounds with the formula (R1R2N)(R3R4N)C=S, where the sulfur atom replaces the oxygen found in urea . This substitution significantly alters chemical reactivity, solubility, and biological activity. The dibenzofuran component introduces aromaticity and planar rigidity, which may enhance binding affinity in catalytic or medicinal applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea typically involves the reaction of dibenzofuran-2-carbaldehyde with thiourea in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization .

Industrial Production Methods

Industrial production of thiourea derivatives often involves the reaction of isothiocyanates with amines. This method allows for the efficient synthesis of various substituted thiourea compounds under mild conditions .

Chemical Reactions Analysis

Types of Reactions

[(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea can undergo several types of chemical reactions, including:

Oxidation: The thiourea moiety can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The thiourea group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines and alcohols can react with the thiourea moiety under basic conditions.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Amines.

Substitution: Various substituted thiourea derivatives.

Scientific Research Applications

[(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and as an intermediate in organic synthesis.

Biology: Exhibits potential antimicrobial and antiviral activities.

Medicine: Investigated for its anticancer properties and ability to inhibit certain enzymes.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea involves its interaction with specific molecular targets. The thiourea moiety can form hydrogen bonds with various biological molecules, leading to inhibition of enzyme activity or disruption of cellular processes . The compound may also interact with DNA, leading to potential anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Thiourea Derivatives

Thiourea derivatives exhibit diverse properties depending on their substituents. Below is a detailed comparison of [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea with structurally related compounds, focusing on catalytic performance, substituent effects, and physical properties.

Catalytic Activity

A study comparing aryl-substituted thioureas demonstrated that substituents profoundly influence catalytic efficiency (Table 1) :

Compound	Substituent Type	Conversion (%) after 6 Days	Reference Compound Comparison
Aryl ester thiourea 8	Monosubstituted aryl	Minimal positive effect	Not applicable
Aryl diester thiourea 9	Disubstituted aryl	22%	Not applicable
Sulfonaryl thiourea 10	Sulfonated aryl	28%	Reference compound 11 (27%)

Key findings:

• Sulfonaryl thiourea 10 showed the highest conversion (28%), comparable to the reference compound 11 (27%), likely due to enhanced electron-withdrawing effects from the sulfonate group, stabilizing transition states in catalysis .

Structural and Electronic Effects

• Substituent electronic properties: Electron-withdrawing groups (e.g., sulfonate in compound 10) improve catalytic activity by polarizing the thiourea moiety, increasing hydrogen-bond donor strength . In contrast, electron-donating groups (e.g., aryl esters in compounds 8–9) show reduced efficacy.
• Steric considerations : Bulky substituents (e.g., dibenzofuran) may hinder substrate access but enhance selectivity. For example, diphenylamine analogs (structurally related to dibenzofuran) exhibit improved binding in medicinal chemistry due to planar rigidity .

Physical Properties

• Solubility : Thiourea derivatives’ solubility varies with substituents. Unsubstituted thiourea dissolves 142 g/L in water at 25°C , while aryl-substituted analogs (e.g., compounds 8–10) likely have lower solubility due to hydrophobic aromatic groups.
• Thermal stability : The melting point of unsubstituted thiourea is 182°C ; introducing aromatic systems (e.g., dibenzofuran) may increase thermal stability, as seen in related heterocyclic compounds .

Biological Activity

[(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea is a compound that belongs to the class of thioureas, which are known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its antimicrobial, anticancer, antioxidant, and enzyme inhibitory properties, supported by various studies and case analyses.

Chemical Structure

The compound can be represented as follows:

$$\text{ Z 1 dibenzofuran 2 ylethylideneamino thiourea}$$

This structure enables it to interact with various biological targets, leading to its diverse pharmacological effects.

Antimicrobial Activity

Thioureas, including [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea, have been studied for their antimicrobial properties. Research indicates that thioureas exhibit significant antibacterial and antifungal activities. For instance, a study demonstrated that thiourea derivatives showed effective inhibition against various bacterial strains with minimum inhibitory concentrations (MICs) ranging from 5 to 50 µg/mL .

Compound	Bacterial Strain	MIC (µg/mL)
Thiourea A	E. coli	10
Thiourea B	S. aureus	15
[(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea	P. aeruginosa	20

Anticancer Activity

The anticancer potential of thioureas has been widely documented. [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea has shown promising results in inhibiting cancer cell proliferation. In vitro studies demonstrated that this compound induced apoptosis in several cancer cell lines, including breast and lung cancer cells. The IC50 values for cell viability were reported to be less than 20 µM in these studies .

Cell Line	IC50 (µM)
MCF-7 (Breast)	15
A549 (Lung)	18
HeLa (Cervical)	12

Antioxidant Activity

Antioxidant properties are vital for mitigating oxidative stress-related diseases. [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea exhibited significant antioxidant activity in various assays. For example, it demonstrated an IC50 value of 52 µg/mL in the DPPH assay, indicating strong free radical scavenging ability .

Assay Type	IC50 Value (µg/mL)
DPPH	52
ABTS	45

Enzyme Inhibition

The compound has also been investigated for its enzyme inhibitory effects, particularly on tyrosinase and acetylcholinesterase (AChE). Studies have shown that [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea inhibits tyrosinase activity, which is crucial for melanin production. The IC50 for tyrosinase inhibition was found to be approximately 25 µM .

Enzyme	IC50 (µM)
Tyrosinase	25
AChE	33

Case Studies

• Antimicrobial Efficacy : In a study assessing the antimicrobial activity of thioureas against Staphylococcus aureus, [(Z)-1-dibenzofuran-2-ylethylideneamino]thiourea was identified as one of the most potent compounds with an MIC of 15 µg/mL .
• Cytotoxicity in Cancer Cells : A detailed examination of the cytotoxic effects of this compound on MCF-7 breast cancer cells revealed that it significantly reduced cell viability after 48 hours of treatment at concentrations above 10 µM .
• Antioxidant Mechanism : The antioxidant mechanism was elucidated through various assays showing that the compound effectively scavenged free radicals and reduced oxidative stress markers in treated cells .